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Compound of Interest

Compound Name: 2-Fluoro-6-iodoanisole

Cat. No.: B1344345 Get Quote

An In-depth Technical Guide to 2-Fluoro-6-
iodoanisole
This guide provides a detailed overview of the chemical and physical properties, safety

information, and handling procedures for 2-Fluoro-6-iodoanisole, intended for researchers,

scientists, and professionals in drug development. The information is compiled from various

chemical data sources.

Chemical and Physical Properties
2-Fluoro-6-iodoanisole is an organic compound with the chemical formula C₇H₆FIO.[1][2] It is

a white solid that is soluble in many organic solvents like ether, methanol, and chloroform.[1][2]

At room temperature, it is considered to be relatively stable.[1][2]

Table 1: Physical and Chemical Properties of 2-Fluoro-6-iodoanisole
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Property Value Source

Molecular Formula C₇H₆FIO [1][2]

Molar Mass 252.02 g/mol [2]

Appearance White solid [1][2]

Melting Point 50 °C or 82-84 °C [2]

Boiling Point 239.6 ± 25.0 °C (Predicted) [2]

Density 1.803 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 98.734 °C [2]

Vapor Pressure 0.061 mmHg at 25°C [2]

Refractive Index 1.57 [2]

Purity 96%+ [3]

Note: Some physical properties are predicted values and should be treated as estimates.

Safety and Hazard Information
The safety profile of 2-Fluoro-6-iodoanisole has not been fully investigated, and therefore, it

should be handled with appropriate safety measures.[1][2] It is presumed to pose potential

risks to human health and the environment.[1][2]

General Safety Precautions:

Use in a well-ventilated area.[1][2]

Avoid inhalation of dust, vapors, mist, or gas.[1][4]

Avoid contact with skin and eyes.[1][4]

Do not ingest.[1]

Wear appropriate personal protective equipment (PPE).[4]
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Handle with gloves, and inspect them before use. Use proper glove removal technique to

avoid skin contact.[4]

Wash hands thoroughly after handling.[4]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical and toxicological

properties of 2-Fluoro-6-iodoanisole are not readily available in the public domain. The

provided data are likely derived from standard analytical methods. For instance:

Melting Point: Typically determined using a melting point apparatus where a small sample is

heated, and the temperature range from the first sign of melting to complete liquefaction is

recorded.

Boiling Point: Can be determined by distillation, where the temperature of the vapor in

equilibrium with the boiling liquid is measured at a specific pressure.

Density: Often measured using a pycnometer or a hydrometer.

Flash Point: Commonly determined using a Pensky-Martens closed-cup tester or a similar

apparatus, which measures the lowest temperature at which the vapors of the material will

ignite.

First Aid Measures
In case of accidental exposure, the following first aid measures are recommended. A physician

should be consulted, and the safety data sheet should be shown to the attending doctor.[4]
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Type of Exposure

Immediate Actions

Medical Attention

Inhalation

Move to fresh air

Skin Contact

Wash off with soap and plenty of water

Eye Contact

Rinse thoroughly with plenty of water for at least 15 minutes

Ingestion

Rinse mouth with water

Give artificial respiration if not breathing

If necessary

Consult a physician

Never give anything by mouth to an unconscious person

Click to download full resolution via product page

Caption: First aid procedures for 2-Fluoro-6-iodoanisole exposure.

Handling and Personal Protection
Proper handling and the use of personal protective equipment are crucial to minimize exposure

risks. The logical relationship between identified hazards and recommended PPE is outlined

below.
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Identified Hazards

Recommended Personal Protective Equipment

Risk Mitigation

Inhalation of dust/vapors Adequate Ventilation / Exhaust

Approved RespiratorIf ventilation is inadequate

Skin Contact

Chemical Resistant Gloves

Protective Clothing / Lab Coat

Eye Contact

Safety Goggles

Safe Handling Achieved

Click to download full resolution via product page

Caption: Hazard mitigation through personal protective equipment.

Storage and Disposal
Storage:

Store in a cool place.[4]

Keep the container tightly closed in a dry and well-ventilated place.[4]
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Disposal:

Dispose of this material through a licensed professional waste disposal service.[4]

Contaminated packaging should be disposed of as unused product.[4]

Observe all local and national regulations.[1]

Use
2-Fluoro-6-iodoanisole is primarily used as a chemical reagent in organic synthesis and as an

intermediate for the synthesis of other organic compounds.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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